Cas no 80231-39-6 (3-Quinolinecarboxaldehyde, 2-iodo-7-methyl-)
80231-39-6 structure
Product Name:3-Quinolinecarboxaldehyde, 2-iodo-7-methyl-
CAS No:80231-39-6
MF:C11H8INO
MW:297.091794967651
CID:1800654
PubChem ID:12871075
Update Time:2025-04-21
3-Quinolinecarboxaldehyde, 2-iodo-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarboxaldehyde, 2-iodo-7-methyl-
- DTXSID401271169
- 80231-39-6
- 2-Iodo-7-methyl-3-quinolinecarboxaldehyde
- 7-methyl-2-iodoquinoline-3-carbaldehyde
-
- Inchi: 1S/C11H8INO/c1-7-2-3-8-5-9(6-14)11(12)13-10(8)4-7/h2-6H,1H3
- InChI Key: HRATYXKETDKOCO-UHFFFAOYSA-N
- SMILES: IC1=C(C=O)C=C2C=CC(C)=CC2=N1
Computed Properties
- Exact Mass: 296.96506g/mol
- Monoisotopic Mass: 296.96506g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 30Ų
3-Quinolinecarboxaldehyde, 2-iodo-7-methyl- Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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